1-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol

• IUPAC Name: 1-[1-[2-(4-methoxyphenoxy)ethyl]benzimidazol-2-yl]ethanol
• InChI: InChI=1S/C18H20N2O3/c1-13(21)18-19-16-5-3-4-6-17(16)20(18)11-12-23-15-9-7-14(22-2)8-10-15/h3-10,13,21H,11-12H2,1-2H3
• InChI Key: AJZCJTFZZPJJRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1CCOC3=CC=C(C=C3)OC)O
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

1-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol is a chemical compound that belongs to the class of benzimidazole derivatives. It has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol involves the inhibition of certain enzymes and proteins that are essential for the growth and proliferation of cancer cells, fungi, and bacteria. This compound has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. It has also been found to inhibit the activity of chitin synthase, an enzyme that is essential for the synthesis of chitin, a major component of the fungal cell wall.
Biochemical and Physiological Effects:
1-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been found to disrupt the fungal cell wall, leading to the inhibition of fungal growth. Additionally, this compound has been found to inhibit the growth of various bacterial strains by disrupting their cell membrane.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol in lab experiments include its potential as a potent anticancer, antifungal, and antimicrobial agent. Its mechanism of action is well understood, and it has been extensively studied for its potential applications in scientific research. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the research on 1-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol. These include:
1. Further studies to determine the safety and efficacy of this compound in vivo.
2. Development of new derivatives of this compound with improved potency and selectivity.
3. Investigation of the potential use of this compound in combination with other anticancer, antifungal, and antimicrobial agents.
4. Study of the potential use of this compound in other disease models such as parasitic infections.
5. Investigation of the potential use of this compound in drug delivery systems.
Conclusion:
In conclusion, 1-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol is a chemical compound that has been synthesized and studied for its potential applications in scientific research. It has been found to exhibit anticancer, antifungal, and antimicrobial activities by inhibiting the growth and proliferation of cancer cells, fungi, and bacteria. Further studies are needed to determine its safety and efficacy in vivo and to develop new derivatives with improved potency and selectivity.

Scientific Research Applications

1-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol has been studied for its potential applications in scientific research. It has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as an antifungal agent, as it has been found to inhibit the growth of certain fungal strains. Additionally, this compound has been studied for its potential use as an antimicrobial agent against various bacterial strains.